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Compound of Interest

Compound Name: (+)-Chloromethyl isomenthyl ether

CAS No.: 144177-48-0

Cat. No.: B128524

Get Quote

Technical Guide: (+)-Chloromethyl Isomenthyl
Ether
Solubility, Stability, and Handling Profile
CAS Number: 144177-48-0 Molecular Formula: C₁₁H₂₁ClO Molecular Weight: 204.74 g/mol

Synonyms: (1S,2R,4R)-2-(Chloromethoxy)-4-methyl-1-(1-methylethyl)cyclohexane; Isomenthyl

chloromethyl ether.

Executive Summary
(+)-Chloromethyl isomenthyl ether is a reactive

-chloro ether used primarily as a chiral derivatizing agent for the resolution of racemic alcohols
and as a chiral protecting group. Its utility stems from the introduction of the bulky, enantiopure
isomenthyl moiety, which allows for the separation of diastereomeric acetals.
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-halo ethers (e.g., MOM-Cl, BOM-Cl), this compound is a potential carcinogen and a potent
alkylating agent. It is highly moisture-sensitive, releasing hydrogen chloride (HCl) and
formaldehyde upon hydrolysis. Strict exclusion of moisture is required during all phases of
handling.[1]

Physicochemical Profile
Solubility Data
The solubility profile is dictated by the lipophilic isomenthyl skeleton and the highly reactive

chloromethyl ether functionality.

Solvent Class Compatibility Solubility Status Comments

Hydrocarbons High Soluble

Preferred solvents for

storage and reaction.

(e.g., Pentane,

Hexane, Toluene).

Chlorinated Solvents High Soluble

Excellent solubility.

Common reaction

medium (e.g., CH₂Cl₂,

Chloroform).

Ethers High Soluble

Soluble in THF, Et₂O.

Must be anhydrous

and peroxide-free.

Protic Solvents Incompatible Reacts

DO NOT USE. Reacts

violently with Water,

Methanol, Ethanol.

Polar Aprotic Conditional Soluble

Soluble in

DMF/DMSO but may

degrade slowly due to

trace moisture or

nucleophilic attack.

Stability Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103680-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of (+)-chloromethyl isomenthyl ether is governed by the lability of the C–Cl bond

adjacent to the oxygen atom.

Hydrolytic Stability:Unstable.

Mechanism:[2][3] Rapid hydrolysis occurs upon contact with ambient moisture. The ether

oxygen assists in the expulsion of the chloride ion, forming an oxocarbenium ion

intermediate, which is then quenched by water.

Decomposition Products: Isomenthol, Formaldehyde, and Hydrochloric Acid (HCl).

Thermal Stability:Moderate.

Stable at low temperatures (-20°C).[4][5]

At elevated temperatures (>50°C) or during distillation, it may undergo elimination of HCl

or disproportionation, especially if catalyzed by trace acids.

Chemical Reactivity:

Electrophile: Highly reactive toward nucleophiles (alcohols, amines, thiolates).

Lewis Acids:[3][6][7] Reacts with Lewis acids (

,

) to generate highly electrophilic oxocarbenium species.

Mechanism of Instability (Hydrolysis)
The following diagram illustrates the degradation pathway when exposed to moisture.
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Figure 1: Hydrolysis mechanism of

-chloro ethers. The reaction is driven by the formation of the resonance-stabilized
oxocarbenium ion.

Synthesis & Experimental Handling
Synthesis Protocol (General Methodology)
Note: Due to the carcinogenic nature of

-chloro ethers, this reaction must be performed in a well-ventilated fume hood with appropriate
PPE.

Reagents: (+)-Isomenthol, Paraformaldehyde, Hydrogen Chloride (gas) or anhydrous

.

Setup: Flame-dry a 3-neck round bottom flask equipped with a gas inlet tube and a

thermometer.

Mixing: Dissolve (+)-isomenthol in an inert solvent (e.g., dry dichloromethane or pentane).

Add a stoichiometric equivalent of paraformaldehyde.

Reaction: Cool the mixture to 0°C. Bubble dry HCl gas slowly through the suspension.

Observation: The paraformaldehyde will depolymerize and the solution will clear as the

chloromethyl ether forms.
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Work-up: Decant the organic layer from the aqueous byproduct (if aqueous HCl was used) or

filter off solid residues.

Purification: Concentrate under reduced pressure. Distillation is hazardous and should only

be performed under high vacuum with strict temperature control (<60°C bath) to prevent

thermal decomposition.

Handling "The Dry Chain"
To maintain reagent integrity, a "Dry Chain" protocol is mandatory.

Storage Conditions

Usage Workflow

Freezer (-20°C)
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Warm to Room Temp
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Transfer via
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Figure 2: Recommended "Dry Chain" handling protocol to prevent hydrolytic degradation.

Applications in Drug Development
Chiral Resolution of Alcohols
(+)-Chloromethyl isomenthyl ether reacts with racemic alcohols (

) to form diastereomeric acetals (Isomenthyl-O-CH₂-O-R').

Separation: These diastereomers often exhibit distinct physical properties (solubility, boiling

point, silica gel retention), allowing separation via chromatography or crystallization.

Recovery: The alcohol is recovered by mild acid hydrolysis (e.g., dilute HCl in MeOH), which

cleaves the acetal.

Determination of Absolute Configuration
The distinct NMR shifts induced by the isomenthyl group in the resulting acetals can be used to

assign the absolute configuration of the substrate alcohol by comparison with known models.

Safety & Toxicology (E-E-A-T)
Carcinogenicity: Classified as a Category 1A Carcinogen (May cause cancer).[1] Structurally

related to Bis(chloromethyl) ether (BCME) and Chloromethyl methyl ether (MOM-Cl).

Acute Toxicity: Highly toxic by inhalation and ingestion. Corrosive to skin and eyes.[8]

Disposal: Quench excess reagent by slowly adding to a stirred solution of dilute aqueous

ammonia or sodium hydroxide. Do not pour directly into drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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